5-(1,3-benzodioxol-5-ylmethylene)-2-imino-1,3-thiazolidin-4-one

• IUPAC Name: (5Z)-2-amino-5-(1,3-benzodioxol-5-ylmethylidene)-1,3-thiazol-4-one
• InChI: InChI=1S/C11H8N2O3S/c12-11-13-10(14)9(17-11)4-6-1-2-7-8(3-6)16-5-15-7/h1-4H,5H2,(H2,12,13,14)/b9-4-
• InChI Key: JLPIFFCNKDHNMZ-WTKPLQERSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C=C3C(=O)N=C(S3)N
• Isomeric SMILES: C1OC2=C(O1)C=C(C=C2)/C=C\3/C(=O)N=C(S3)N
• Molecular Formula: C11H8N2O3S
• Molecular Weight: 248.26 g/mol

Description

5-(1,3-benzodioxol-5-ylmethylene)-2-imino-1,3-thiazolidin-4-one, also known as Methylene Blue, is a synthetic organic compound that has been used for over a century in various medical and scientific applications. Methylene Blue is a dye that is widely used in the laboratory for staining biological samples and as an indicator in chemical reactions. Over the years, Methylene Blue has been studied extensively for its potential therapeutic applications, and it has been found to have a wide range of biochemical and physiological effects.

Mechanism of Action

5-(1,3-benzodioxol-5-ylmethylene)-2-imino-1,3-thiazolidin-4-one Blue works through a variety of mechanisms, including inhibition of mitochondrial dysfunction and oxidative stress, enhancement of mitochondrial function, and inhibition of protein aggregation. It has also been found to have neuroprotective effects and to enhance cognitive function.
Biochemical and Physiological Effects:
This compound Blue has been found to have a wide range of biochemical and physiological effects, including antioxidant, anti-inflammatory, and anti-apoptotic effects. It has also been found to have neuroprotective effects and to enhance cognitive function. This compound Blue has been studied for its potential therapeutic applications in a variety of conditions, including neurodegenerative diseases, cancer, and sepsis.

Advantages and Limitations for Lab Experiments

One of the main advantages of 5-(1,3-benzodioxol-5-ylmethylene)-2-imino-1,3-thiazolidin-4-one Blue is its versatility as a staining agent and indicator in chemical reactions. It is also relatively inexpensive and readily available. However, it does have some limitations, including potential toxicity at high doses and the need for careful handling due to its staining properties.

Future Directions

There are a number of potential future directions for research on 5-(1,3-benzodioxol-5-ylmethylene)-2-imino-1,3-thiazolidin-4-one Blue. One area of interest is its potential therapeutic applications in neurodegenerative diseases, particularly Alzheimer's and Parkinson's. Other areas of interest include its potential use in cancer therapy and as a treatment for sepsis. Additionally, further research is needed to fully understand the mechanisms of action of this compound Blue and to explore its potential applications in other areas of medicine and science.

Synthesis Methods

5-(1,3-benzodioxol-5-ylmethylene)-2-imino-1,3-thiazolidin-4-one Blue is synthesized through a multistep process that involves the reaction of 3,4-methylenedioxybenzaldehyde with thiosemicarbazide, followed by the reaction of the resulting product with sodium hydroxide. The final product is purified by recrystallization.

Scientific Research Applications

5-(1,3-benzodioxol-5-ylmethylene)-2-imino-1,3-thiazolidin-4-one Blue has been used extensively in the laboratory for staining biological samples, particularly in histology and microbiology. It is also used as an indicator in chemical reactions. In recent years, this compound Blue has gained attention for its potential therapeutic applications, particularly in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.